Cas no 908142-03-0 ([3-(hydroxymethyl)-4-methoxyphenyl]boronic acid)

[3-(Hydroxymethyl)-4-methoxyphenyl]boronic acid is a versatile boronic acid derivative widely utilized in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The hydroxymethyl and methoxy substituents enhance its solubility in polar solvents, facilitating its use in aqueous or mixed-phase reaction systems. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where it serves as a key intermediate for constructing complex aryl frameworks. Its boronic acid group enables selective transformations, while the functionalized aromatic ring allows further derivatization. The product exhibits good shelf stability under standard storage conditions, making it a reliable choice for organoboron chemistry applications.
[3-(hydroxymethyl)-4-methoxyphenyl]boronic acid structure
908142-03-0 structure
Product Name:[3-(hydroxymethyl)-4-methoxyphenyl]boronic acid
CAS No:908142-03-0
MF:C8H11BO4
MW:181.981542825699
MDL:MFCD14155851
CID:823448
PubChem ID:354333311
Update Time:2025-06-06

[3-(hydroxymethyl)-4-methoxyphenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-(Hydroxymethyl)-4-methoxyphenyl)boronic acid
    • 3-(Hydroxymethyl)-4-methoxyphenylboronic Acid (contains varying amounts of Anhydride)
    • 3-Hydroxymethyl-4-methoxyphenylboronic acid
    • [3-(Hydroxymethyl)-4-methoxyphenyl]boronic acid
    • 3-(Hydroxymethyl)-4-methoxybenzeneboronic Acid (contains varying amounts of Anhydride)
    • B-[3-(Hydroxymethyl)-4-methoxyphenyl]boronic acid (ACI)
    • Boronic acid, [3-(hydroxymethyl)-4-methoxyphenyl]- (9CI)
    • (3-Hydroxymethyl-4-methoxyphenyl)boronic acid
    • [3-(hydroxymethyl)-4-methoxyphenyl]boronic acid
    • MDL： MFCD14155851
    • Inchi： 1S/C8H11BO4/c1-13-8-3-2-7(9(11)12)4-6(8)5-10/h2-4,10-12H,5H2,1H3
    • InChI Key： DOQUCBSZQOPLGT-UHFFFAOYSA-N
    • SMILES： OB(C1C=C(CO)C(OC)=CC=1)O

Computed Properties

  • Exact Mass: 182.07500
  • Monoisotopic Mass: 182.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.9A^2

Experimental Properties

  • Density: 1.27
  • Boiling Point: 396.4±52.0℃ at 760mmHg
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 69.92000
  • LogP: -1.13270

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[3-(hydroxymethyl)-4-methoxyphenyl]boronic acid Production Method

Production Method 1

121124-97-8 121124-97-8
908142-03-0 908142-03-0
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Ethanol ,  Tetrahydrofuran ;  2 h, 0 °C → rt
Reference
New Insights into the SAR and Binding Modes of Bis(hydroxyphenyl)thiophenes and -Benzenes: Influence of Additional Substituents on 17β-Hydroxysteroid Dehydrogenase Type 1 (17β-HSD1) Inhibitory Activity and Selectivity
Bey, Emmanuel; Marchais-Oberwinkler, Sandrine; Negri, Matthias; Kruchten, Patricia; Oster, Alexander; et al, Journal of Medicinal Chemistry, 2009, 52(21), 6724-6743

[3-(hydroxymethyl)-4-methoxyphenyl]boronic acid Raw materials

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[3-(hydroxymethyl)-4-methoxyphenyl]boronic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:908142-03-0)[3-(hydroxymethyl)-4-methoxyphenyl]boronic acid
Order Number:A860698
Stock Status:in Stock
Quantity:5.0g/10.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:25
Price ($):180.0/299.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:908142-03-0)[3-(hydroxymethyl)-4-methoxyphenyl]boronic acid
A860698
Purity:99%/99%
Quantity:5.0g/10.0g
Price ($):180.0/299.0
Email